4-(methylsulfonyl)-N-(3-phenylpropyl)piperidine-1-carboxamide
Description
4-(methylsulfonyl)-N-(3-phenylpropyl)piperidine-1-carboxamide, commonly known as MSPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MSPP is a piperidine derivative that has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for the development of new drugs.
Scientific Research Applications
Synthesis and Biological Evaluation
Researchers have developed a series of compounds related to "4-(methylsulfonyl)-N-(3-phenylpropyl)piperidine-1-carboxamide," exploring their synthesis, biological evaluation, and potential applications. For instance, Khalid et al. (2014) synthesized a series of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives and evaluated their enzyme inhibition activities, revealing their potential as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitors (Khalid, Rehman, & Abbasi, 2014). This research indicates the therapeutic potential of these compounds in treating diseases related to enzyme dysfunction, such as Alzheimer's disease.
Antimicrobial and Anti-angiogenic Properties
Further studies have shown that derivatives of "4-(methylsulfonyl)-N-(3-phenylpropyl)piperidine-1-carboxamide" possess antimicrobial and anti-angiogenic properties. Khalid et al. (2016) synthesized N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, which exhibited moderate to significant antimicrobial activity (Khalid, Aziz‐ur‐Rehman, & Abbasi, 2016). Vinaya et al. (2017) explored the anti-angiogenic and DNA cleavage activities of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives, highlighting their potential in cancer therapy by inhibiting blood vessel formation and interacting with DNA (Vinaya, Kambappa, & Chandrashekara, 2017).
Pharmaceutical and Chemical Applications
The chemical versatility of "4-(methylsulfonyl)-N-(3-phenylpropyl)piperidine-1-carboxamide" derivatives allows for their use in diverse pharmaceutical and chemical applications. Zhou et al. (2010) detailed the enantioseparation of a basic active pharmaceutical ingredient (API) compound and its neutral intermediate, emphasizing the importance of chiral separation in the development of pharmaceuticals (Zhou, Antonucci, & Biba, 2010). This work underscores the significance of stereochemistry in drug efficacy and safety.
properties
IUPAC Name |
4-methylsulfonyl-N-(3-phenylpropyl)piperidine-1-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3S/c1-22(20,21)15-9-12-18(13-10-15)16(19)17-11-5-8-14-6-3-2-4-7-14/h2-4,6-7,15H,5,8-13H2,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSWTUSBCVPUGAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CCN(CC1)C(=O)NCCCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(methylsulfonyl)-N-(3-phenylpropyl)piperidine-1-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,4-dimethoxyphenyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide](/img/structure/B2746485.png)
![6-cyclopropyl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide](/img/structure/B2746488.png)
![3-((4-methoxyphenyl)sulfonyl)-1-((tetrahydrofuran-2-yl)methyl)-1H-pyrrolo[2,3-b]quinoxalin-2-amine](/img/structure/B2746492.png)
![2-((3,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-(dimethylamino)phenyl)acetamide](/img/structure/B2746495.png)
![1-((1-(Benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-3-(3-chlorophenyl)urea](/img/structure/B2746503.png)